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Compound Name:
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CAS No.: 654-11-5
Cat. No.: B1316960

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 3,5-Difluoro-4-methoxybenzaldehyde, a key
chemical intermediate in the synthesis of complex organic molecules. Its unique structural
features make it a valuable building block in the development of novel pharmaceutical agents
and other fine chemicals.

Chemical Identity and Properties

3,5-Difluoro-4-methoxybenzaldehyde is an aromatic aldehyde characterized by a benzene
ring substituted with two fluorine atoms at positions 3 and 5, a methoxy group at position 4, and
an aldehyde group. Its IUPAC name is 3,5-difluoro-4-methoxybenzaldehyde.[1]

Table 1: Physicochemical Properties
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Property Value Source
3,5-difluoro-4-

IUPAC Name [1]
methoxybenzaldehyde

CAS Number 654-11-5 [1]

Molecular Formula C8H6F202 [2]

Molecular Weight 172.13 g/mol [1]

Physical Form Solid [1]

Purity 98% [1]
2-8°C under an inert

Storage Temperature [1]
atmosphere

Synthesis and Manufacturing

While specific industrial synthesis routes for 3,5-Difluoro-4-methoxybenzaldehyde are often
proprietary, analogous chemical transformations provide insight into its potential manufacturing
pathways. A common method for synthesizing substituted benzaldehydes involves the
methylation of a corresponding hydroxybenzaldehyde precursor. For example, p-
methoxybenzaldehyde can be synthesized from p-hydroxybenzaldehyde and dimethyl
carbonate (DMC) in a liquid-liquid two-phase reaction system using a polar solvent like water
and an emulsifier.[3] This general approach, involving methylation of a difluorinated
hydroxybenzaldehyde, could be adapted for the synthesis of 3,5-Difluoro-4-
methoxybenzaldehyde.

Workflow for a potential synthesis route:
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Start with Methylating Agent
3,5-Difluoro-4-hydroxybenzaldehyde (e.g., Dimethyl Carbonate)

Methylation Reaction

(Base catalyst, heat)

Work-up and Purification
(Extraction, Chromatography)

Final Product:

3,5-Difluoro-4-methoxybenzaldehyde

Click to download full resolution via product page

A potential synthetic workflow for 3,5-Difluoro-4-methoxybenzaldehyde.

Applications in Drug Discovery and Fine Chemicals

Fluorinated aromatic compounds like 3,5-Difluoro-4-methoxybenzaldehyde are of significant
interest in drug discovery. The presence of fluorine atoms can enhance metabolic stability,
binding affinity, and lipophilicity of a drug molecule. This compound serves as a versatile
precursor for a variety of more complex molecules with potential therapeutic applications.

Substituted benzaldehydes are crucial building blocks for various classes of biologically active
compounds, including:

» Stilbene Derivatives: Known for their antioxidant and anti-inflammatory properties.[4]

o Chalcone Derivatives: These compounds form the backbone of flavonoids and exhibit a wide
range of bioactivities.[4]

o Schiff Base Derivatives: Investigated for their anticancer and antimicrobial potential.[4]
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The unique substitution pattern of 3,5-Difluoro-4-methoxybenzaldehyde makes it a valuable
intermediate for creating novel analogs of these and other important molecular scaffolds.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3,5-Difluoro-4-
methoxybenzaldehyde from a readily available precursor is not publicly available in the
search results, a general procedure can be inferred from similar reactions. The following is a
generalized protocol for the methylation of a hydroxybenzaldehyde, which could be adapted by
a skilled chemist.

General Protocol for O-Methylation of a Hydroxybenzaldehyde:

Dissolution: Dissolve the starting material, 3,5-Difluoro-4-hydroxybenzaldehyde, in a suitable
polar aprotic solvent such as N,N-Dimethylformamide (DMF).

Addition of Base: Add a suitable base, such as potassium carbonate (K2C0O3), to the
reaction mixture. The base will deprotonate the hydroxyl group, making it a more reactive
nucleophile.

Addition of Methylating Agent: Add a methylating agent, such as dimethyl sulfate or methyl
iodide, to the reaction mixture.

Reaction: Heat the reaction mixture with stirring for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it
into water. Extract the product with a suitable organic solvent, such as ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography on silica gel to yield the pure 3,5-Difluoro-4-
methoxybenzaldehyde.

Safety and Handling
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3,5-Difluoro-4-methoxybenzaldehyde is associated with several hazard statements.[1] It is
important to handle this chemical with appropriate safety precautions in a well-ventilated area
or fume hood.

Table 2: GHS Hazard Information

Hazard Statement Description

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][5]

Always consult the full Safety Data Sheet (SDS) before handling this compound.

Conclusion

3,5-Difluoro-4-methoxybenzaldehyde is a valuable and versatile chemical intermediate with
significant potential in drug discovery and fine chemical synthesis. Its unique fluorine
substitution pattern offers opportunities for the development of novel molecules with enhanced
biological properties. Proper handling and adherence to safety protocols are essential when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1316960/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-5-difluoro-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.benchchem.com/product/b1316960/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-5-difluoro-4-methoxybenzaldehyde
https://www.benchchem.com/product/b1316960?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

References

1. 3,5-Difluoro-4-methoxybenzaldehyde | 654-11-5 [sigmaaldrich.com]

2. PubChemlLite - 3,5-difluoro-4-methoxybenzaldehyde (C8H6F202)
[pubchemlite.lcsb.uni.lu]

o 3. CN106946674B - Method for synthesizing environment-friendly p-methoxybenzaldehyde -
Google Patents [patents.google.com]

e 4. benchchem.com [benchchem.com]
e 5. bio.vu.nl [bio.vu.nl]

» To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,5-Difluoro-4-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316960/docs#a-comprehensive-technical-guide-to-
3-5-difluoro-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

